Cas no 63756-61-6 (3-Pyridinamine, 2-chloro-N-ethyl-)
63756-61-6 structure
Product Name:3-Pyridinamine, 2-chloro-N-ethyl-
CAS No:63756-61-6
MF:C7H9ClN2
MW:156.612760305405
CID:425807
PubChem ID:12293477
Update Time:2025-04-19
3-Pyridinamine, 2-chloro-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinamine, 2-chloro-N-ethyl-
- 2-chloro-N-ethylpyridin-3-amine
- AKOS009888851
- 63756-61-6
- SCHEMBL8415045
- DTXSID60485197
-
- Inchi: 1S/C7H9ClN2/c1-2-9-6-4-3-5-10-7(6)8/h3-5,9H,2H2,1H3
- InChI Key: ZOCBWRJIEHXNMD-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)NCC
Computed Properties
- Exact Mass: 156.04557
- Monoisotopic Mass: 156.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92
3-Pyridinamine, 2-chloro-N-ethyl- Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
63756-61-6 (3-Pyridinamine, 2-chloro-N-ethyl-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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